BENGHE Troubleshooting & Optimization

Check Availability & Pricing

N6-Cyclohexyladenosine shelf life and proper
storage conditions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B15620143

N6-Cyclohexyladenosine: Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the shelf life and proper storage of N6-
Cyclohexyladenosine (CHA). Adherence to these guidelines is crucial for maintaining the
compound's integrity and ensuring experimental reproducibility.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid N6-Cyclohexyladenosine?

For long-term storage, solid N6-Cyclohexyladenosine should be stored at -20°C.[1] For short-
term storage, such as a few days to weeks, it can be kept at 0-4°C in a dry and dark
environment.[1]

Q2: What is the expected shelf life of solid N6-Cyclohexyladenosine?

When stored properly at -20°C as a solid powder, N6-Cyclohexyladenosine has a shelf life of
over three years.[1][2]

Q3: How should | store N6-Cyclohexyladenosine once it is in solution?
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Stock solutions of N6-Cyclohexyladenosine should be aliquoted to avoid repeated freeze-
thaw cycles and stored at -80°C for up to two years or at -20°C for up to one year.[3]

Q4: In which solvents can | dissolve N6-Cyclohexyladenosine?
N6-Cyclohexyladenosine is soluble in DMSO (up to 100 mM) and ethanol (up to 20 mM).
Q5: The compound was shipped at ambient temperature. Is it still viable?

Yes. N6-Cyclohexyladenosine is stable for a few weeks at ambient temperature during
standard shipping.[1] Short periods at temperatures higher than recommended, such as those
encountered during shipping, will not significantly affect the product's efficacy or shelf life.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Compound degradation due to

improper storage.

Ensure the solid compound is
stored at -20°C and solutions
are aliquoted and stored at

-80°C. Avoid repeated freeze-
thaw cycles.[3] It is advisable
to use a fresh aliquot for each

experiment.

Difficulty dissolving the

compound

Incorrect solvent or

concentration.

N6-Cyclohexyladenosine is
soluble in DMSO and ethanol.
If you encounter solubility
issues, gentle warming or
sonication may aid dissolution.
[2] Always refer to the
manufacturer's product
datasheet for specific solubility

information.

Observed precipitation in stock

solution after freezing

Supersaturation or solvent

evaporation.

Before use, bring the aliquot to
room temperature and vortex
thoroughly to ensure the
compound is fully redissolved.
If precipitation persists, brief

sonication may be necessary.

Quantitative Data Summary

Table 1: Storage Conditions and Shelf Life of N6-Cyclohexyladenosine
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Storage

Form Duration Shelf Life
Temperature
) Long-term (months to
Solid (Powder) -20°C >3 years[1][2]
years)
0.4°C Short-term (days to Not specified for long-
weeks) term

In Solvent (e.g.,

-80°C Long-term Up to 2 years|[3
DMSO) g p y (3]
-20°C Short-term Up to 1 year[3]
0.4°C Short-term (days to Not specified for long-

weeks) term

Table 2: Solubility of N6-Cyclohexyladenosine

Solvent Concentration
DMSO Up to 100 mM
Ethanol Up to 20 mM

Experimental Protocols
Protocol: Preparation and Storage of N6-
Cyclohexyladenosine Stock Solution

Objective: To prepare a stable, high-concentration stock solution of N6-Cyclohexyladenosine
for use in downstream experiments.

Materials:
» N6-Cyclohexyladenosine (solid powder)

e Anhydrous DMSO
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» Sterile, polypropylene microcentrifuge tubes
e Vortex mixer

o Calibrated pipettes

Procedure:

Pre-dissolution Preparation: Allow the vial of solid N6-Cyclohexyladenosine to equilibrate to
room temperature before opening to prevent condensation of atmospheric moisture.

Calculation of Solvent Volume: Determine the required volume of DMSO to achieve the
desired stock concentration (e.g., 100 mM). Use the molecular weight (349.38 g/mol ) for
your calculations.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the solid
N6-Cyclohexyladenosine.

Mixing: Cap the vial tightly and vortex thoroughly until the compound is completely dissolved.
Gentle warming (to no more than 37°C) or brief sonication can be used to aid dissolution if
necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile
polypropylene microcentrifuge tubes. The volume of each aliquot should be appropriate for a
single experiment to minimize waste and avoid repeated freeze-thaw cycles.

Storage: Label each aliquot clearly with the compound name, concentration, and date of
preparation. Store the aliquots at -80°C for long-term storage.

Visualizations

Stock Solution Preparation Aliquoting & Storage

Start: Solid CHA Equiliorate to Add Anhydrous DMSO Vortex/Sonicate L1 | Aliquot into Store at -80°C
Room Temperature to Dissolve Single-Use Tubes
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Click to download full resolution via product page

Caption: Workflow for preparing and storing N6-Cyclohexyladenosine stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [N6-Cyclohexyladenosine shelf life and proper storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15620143#n6-cyclohexyladenosine-shelf-life-and-
proper-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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